Cas no 321433-72-1 (Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)-)
Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)-
- 2-((4-Chlorophenyl)sulfanyl)-3-(trifluoromethyl)quinoxaline
- 321433-72-1
- AKOS005082658
- 2-[(4-chlorophenyl)sulfanyl]-3-(trifluoromethyl)quinoxaline
- 2-(4-chlorophenylthio)-3-(trifluoromethyl)quinoxaline
- 1K-022
- JHOSKZJPNKQTFT-UHFFFAOYSA-N
- 2-(4-chlorophenyl)sulfanyl-3-(trifluoromethyl)quinoxaline
-
- Inchi: 1S/C15H8ClF3N2S/c16-9-5-7-10(8-6-9)22-14-13(15(17,18)19)20-11-3-1-2-4-12(11)21-14/h1-8H
- InChI Key: JHOSKZJPNKQTFT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC1=C(C(F)(F)F)N=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 340.00504
- Monoisotopic Mass: 340.0048816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 25.78
Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652693-1mg |
2-((4-Chlorophenyl)thio)-3-(trifluoromethyl)quinoxaline |
321433-72-1 | 98% | 1mg |
¥546.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652693-2mg |
2-((4-Chlorophenyl)thio)-3-(trifluoromethyl)quinoxaline |
321433-72-1 | 98% | 2mg |
¥495.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652693-5mg |
2-((4-Chlorophenyl)thio)-3-(trifluoromethyl)quinoxaline |
321433-72-1 | 98% | 5mg |
¥627.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652693-10mg |
2-((4-Chlorophenyl)thio)-3-(trifluoromethyl)quinoxaline |
321433-72-1 | 98% | 10mg |
¥934.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652693-20mg |
2-((4-Chlorophenyl)thio)-3-(trifluoromethyl)quinoxaline |
321433-72-1 | 98% | 20mg |
¥1274.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652693-25mg |
2-((4-Chlorophenyl)thio)-3-(trifluoromethyl)quinoxaline |
321433-72-1 | 98% | 25mg |
¥1201.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652693-50mg |
2-((4-Chlorophenyl)thio)-3-(trifluoromethyl)quinoxaline |
321433-72-1 | 98% | 50mg |
¥1337.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652693-100mg |
2-((4-Chlorophenyl)thio)-3-(trifluoromethyl)quinoxaline |
321433-72-1 | 98% | 100mg |
¥2058.00 | 2024-08-02 |
Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)-
Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- (CAS No. 321433-72-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications
Quinoxaline derivatives have long been recognized for their significant role in pharmaceutical and agrochemical research. Among these, Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- (CAS No. 321433-72-1) stands out due to its unique structural features and versatile biological activities. This compound, characterized by a quinoxaline core fused with a thiophenyl group at the 2-position and a trifluoromethyl group at the 3-position, has garnered considerable attention in recent years for its potential therapeutic applications.
The chemical structure of this compound contributes to its remarkable properties. The presence of the 4-chlorophenylthio moiety introduces a polar aromatic ring, enhancing its solubility in both polar and non-polar solvents. This dual solubility profile makes it an attractive candidate for various pharmacokinetic studies. Additionally, the trifluoromethyl group at the 3-position of the quinoxaline ring imparts electronic and steric effects that can modulate its interactions with biological targets.
Recent studies have highlighted the biological activity of Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- in several pharmacological contexts. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. Specifically, its ability to interact with proteins involved in metabolic pathways has been explored in preclinical studies. These findings suggest that the compound may have therapeutic potential in managing conditions related to metabolic dysregulation.
The synthesis of Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- involves a series of well-established organic reactions, including condensation and substitution reactions. The introduction of the thiophenyl group at the 2-position is achieved through a nucleophilic substitution reaction, where a halogenated quinoxaline derivative reacts with sodium thiolate. Subsequently, the addition of a trifluoromethylating agent at the 3-position completes the synthesis. This synthetic route has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale production and industrial applications.
In terms of pharmacological activity, the compound has shown interesting properties in vitro and in vivo. Studies have demonstrated its ability to inhibit certain kinases and enzymes associated with inflammation and cancer progression. The quinoxaline core is known to be a versatile scaffold for designing bioactive molecules, and modifications such as the introduction of fluorinated groups can further enhance its potency and selectivity.
The use of computational chemistry techniques has also played a crucial role in understanding the mechanism of action of this compound. Molecular docking studies have revealed that it interacts with specific binding sites on target proteins, leading to altered enzyme activity. These insights have guided further modifications to improve its pharmacological profile.
Future research directions for Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- include exploring its potential in combination therapies with other drugs. The compound's ability to modulate multiple biological pathways suggests that it could be used synergistically with existing treatments to enhance therapeutic outcomes. Additionally, investigating its environmental stability and degradation pathways will be essential for evaluating its long-term safety and sustainability.
The agrochemical sector has also shown interest in this derivative due to its structural similarity to known bioactive compounds. Preliminary studies suggest that it may exhibit herbicidal or pesticidal properties, although further research is needed to confirm these findings. The unique combination of functional groups in its structure makes it a valuable candidate for developing novel agrochemicals that are both effective and environmentally friendly.
In conclusion, Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)- (CAS No. 321433-72-1) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique chemical structure, combined with promising biological activities observed in recent studies, positions it as a key molecule for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.
321433-72-1 (Quinoxaline, 2-[(4-chlorophenyl)thio]-3-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)